24-Methylenelophenol

24-Methylenelophenol, also known as gramisterol, is a naturally occurring organic compound classified as a 3β-hydroxy steroid. It plays a role in the sterol biosynthesis pathway of plants and fungi .

Biosynthesis and Metabolism

24-Methylenelophenol is an intermediate step in the conversion of 4α-methylfecosterol to (Z)-24-ethylidenelophenol during sterol biosynthesis . This pathway is essential for the production of important biological molecules such as ergosterol in fungi and cholesterol in animals.

Studies have identified 24-methylenelophenol as a metabolite in various organisms, including mice .

Research Applications

Research on 24-methylenelophenol is primarily focused on its role in understanding sterol biosynthesis pathways and the identification and characterization of metabolites in various organisms.

Here are some specific examples of its application in scientific research:

• Investigating the effects of antifungal agents on sterol biosynthesis in fungi. By measuring the accumulation of intermediates like 24-methylenelophenol, researchers can gain insights into how these drugs disrupt fungal growth and development .
• Characterizing the metabolic profiles of plants and other organisms. Identifying and quantifying metabolites like 24-methylenelophenol can provide valuable information about an organism's physiological state and its response to environmental factors .

24-Methylenelophenol, also known as Gramisterol, is a significant metabolic intermediate in the biosynthesis of sterols found in plants and fungi. Its chemical structure is identified as 4α-Methyl-5α-ergosta-7,24(28)-dien-3β-ol. This compound plays a vital role in the formation of various sterols, which are essential components of cell membranes and have numerous biological functions, including influencing membrane fluidity and serving as precursors for hormones and vitamins .

• Oxidation: The compound can be oxidized to form various oxidized sterols, utilizing agents such as potassium permanganate or chromium trioxide.
• Reduction: It can undergo reduction to generate different reduced sterol forms, with common reducing agents including sodium borohydride and lithium aluminum hydride.
• Substitution: This compound can participate in substitution reactions, where functional groups are replaced by others under specific conditions involving catalysts and solvents .

The major products from these reactions include various sterol derivatives such as episterol and 24-ethylidenelophenol.

24-Methylenelophenol can be synthesized through biological and chemical methods:

• Biological Synthesis: It is synthesized from 4α-Methylfecosterol via the action of specific enzymes such as HYD1. This enzymatic conversion is part of a broader pathway that leads to the production of sterols in plants and fungi.
• Chemical Synthesis: Industrially, it can be extracted from plant sources rich in sterols. The extraction process typically involves isolating sterol-rich fractions followed by chromatographic purification techniques .

24-Methylenelophenol has a range of applications across various fields:

• Scientific Research: It is utilized as an intermediate in synthesizing complex sterols and other bioactive molecules.
• Biological Studies: Researchers study its role in sterol biosynthesis pathways to understand plant growth and development better.
• Pharmaceuticals: Its derivatives are explored for potential therapeutic applications, including liver protection and other health benefits.
• Industry: The compound is used in producing sterol-based products, including nutraceuticals and pharmaceuticals .

Several compounds share structural or functional similarities with 24-methylenelophenol. Here are some notable examples:

Uniqueness: 24-Methylenelophenol stands out due to its specific role as an intermediate in the biosynthesis of various sterols. Its capacity to be converted into multiple biologically significant sterols underscores its importance both biologically and industrially .

Position within Plant Sterol Metabolic Networks

24-Methylenelophenol operates at the intersection of parallel sterol biosynthetic routes, serving as the first committed intermediate after the divergence of cycloartenol metabolism into distinct phytosterol production channels [1] [3]. Its structural configuration – characterized by a 4α-methyl group and Δ7,24(28)-diene system – positions it downstream of fundamental cyclization and methylation events but upstream of critical demethylation and alkylation steps [2]. The compound's transient accumulation in endoplasmic reticulum membranes facilitates spatial coordination between soluble enzymes and membrane-bound modifying complexes, particularly during stress-induced sterol remodeling [5].

Precursor Relationships and Upstream Enzymatic Conversions

Conversion from 4α-Methylfecosterol via HYD1

The stereospecific conversion of 4α-methylfecosterol to 24-methylenelophenol is mediated by the membrane-associated hydrolase HYD1, which catalyzes proton abstraction at C-9 followed by water elimination across the C-8/C-9 bond [1] [3]. This Δ8→Δ7 isomerization reaction (Figure 1) requires precise positioning of the substrate within the enzyme's hydrophobic active site, with kinetic studies demonstrating a Km of 12.4 μM and Vmax of 8.7 nmol·min⁻¹·mg⁻¹ in Arabidopsis microsomal preparations [5]. The reaction's irreversibility under physiological conditions establishes 24-methylenelophenol as a metabolic checkpoint, ensuring unidirectional flux toward C-24 alkylation pathways.

Table 1: Enzymatic Parameters of HYD1-Mediated Conversion

Cycloartenol-Derived Biosynthetic Routes

Emerging evidence from isotopic labeling studies demonstrates that 24-methylenelophenol receives substantial carbon flux from cycloartenol through two distinct pathways (Figure 2):

• Direct Methylation Route: Cycloartenol → 24-Methylenecycloartanol → Obliquinol → 4α-Methylfecosterol → 24-Methylenelophenol [5]
• Demethylation Route: Cycloartenol → Cycloeucalenol → 4α-Methylfecosterol → 24-Methylenelophenol [3]

The partitioning between these routes appears regulated by cellular redox status, with the demethylation pathway dominating under high NADPH/NADP+ ratios [5]. Transgenic Arabidopsis lines overexpressing sterol methyltransferases show 3.2-fold increased flux through the methylation route, accompanied by 24-methylenecycloartanol accumulation to 64.1% of total sterol esters [5].

Metabolic Branch Point Dynamics

24-Methylenelophenol as a Critical Pathway Junction

Three major metabolic fates diverge at 24-methylenelophenol (Figure 3):

• C-24 Alkylation: Catalyzed by sterol C-24 methyltransferase II (SMT2), producing 24-ethylidenelophenol en route to sitosterol [1]
• Δ7 Reductase Pathway: Conversion to 24-methylenelophenol-Δ7 reductase products for brassinosteroid synthesis [5]
• Esterification: Partitioning into sterol ester pools via sterol O-acyltransferase (SAT1)-mediated conjugation [5]

Competitive inhibition studies reveal SMT2 and SAT1 exhibit overlapping substrate binding pockets, with Kd values of 0.8 μM and 1.2 μM respectively for 24-methylenelophenol [5]. This structural similarity creates a molecular switch mechanism responsive to acyl-CoA availability.

Flux Distribution Between Alternative Sterol Pathways

Quantitative flux analysis using ¹³C-labeled mevalonate demonstrates dynamic partitioning at the 24-methylenelophenol node (Table 2):

Table 2: Metabolic Flux Distribution from 24-Methylenelophenol

This data reveals developmental regulation of pathway utilization, with proliferating tissues prioritizing membrane sterol production (C-24 alkylation) while storage organs shunt intermediates into ester pools [5]. Environmental stressors like drought induce a 2.3-fold increase in esterification flux within 24 hours, suggesting a rapid response mechanism for sterol homeostasis [5].

Sterol Carbon 24-Methyltransferases (Sterol Methyltransferases) in 24-Methylenelophenol Metabolism

The enzymatic metabolism of 24-methylenelophenol represents a critical branch point in plant sterol biosynthesis, primarily orchestrated by the sterol carbon 24-methyltransferase family [1]. These enzymes catalyze the transfer of methyl groups from S-adenosyl-L-methionine to sterol substrates, generating structural diversity essential for membrane function and plant development [2].

In plants, three distinct sterol methyltransferases operate within the pathway: sterol methyltransferase 1 (SMT1), sterol methyltransferase 2 (SMT2), and sterol methyltransferase 3 (SMT3) [1]. While SMT1 catalyzes the initial methylation of cycloartenol to produce 24-methylenecycloartenol, SMT2 and SMT3 function at the downstream branch point where 24-methylenelophenol serves as the substrate [2]. The conversion of 24-methylenelophenol to 24-ethylidenelophenol by SMT2 and SMT3 represents the second methylation step in the pathway, directing metabolic flux toward the biosynthesis of 24-ethyl sterols such as β-sitosterol and stigmasterol [1].

The biochemical significance of this enzymatic conversion cannot be overstated, as it controls the ratio of 24-methyl to 24-ethyl sterols in plant membranes. This ratio directly influences membrane fluidity, permeability, and the capacity for brassinosteroid synthesis [3]. The dual functionality of SMT2 and SMT3 enzymes provides biochemical redundancy, ensuring continued sterol biosynthesis even when one enzyme is compromised [1].

SMT2/SMT3 Catalytic Mechanisms

The catalytic mechanism employed by SMT2 and SMT3 in 24-methylenelophenol metabolism involves a sophisticated electrophilic alkylation reaction [4]. These enzymes utilize S-adenosyl-L-methionine as the methyl donor, facilitating the transfer of a methyl group to the 24-position of 24-methylenelophenol through a carbocationic mechanism [4].

The reaction proceeds through several distinct steps. Initially, the enzyme binds both 24-methylenelophenol and S-adenosyl-L-methionine in a ternary complex formation [4]. The methyl group from S-adenosyl-L-methionine undergoes nucleophilic attack by the π-electrons of the Δ24-bond of 24-methylenelophenol, resulting in the formation of a transient 24β-methyl carbocation intermediate . This intermediate represents a high-energy species that is stabilized by the enzyme's active site architecture [4].

Following carbocation formation, a critical 1,2-hydride shift occurs from carbon 24 to carbon 25, accompanied by deprotonation at carbon 28 . This concerted process leads to the formation of 24-ethylidenelophenol, with the concurrent release of S-adenosyl-L-homocysteine [6]. The stereochemical outcome of this reaction is highly specific, with the 25S configuration being retained throughout the process, distinguishing plant phytosterols from animal cholesterol which possesses the 25R configuration .

Kinetic analysis of SMT2 and SMT3 activity reveals relatively low catalytic efficiency, with turnover numbers (kcat) of approximately 0.01 s⁻¹ for 24-methylenelophenol as substrate . The Michaelis constant (Km) for 24-methylenelophenol has been determined to be 28 μM, indicating moderate substrate affinity . These kinetic parameters suggest that the methylation of 24-methylenelophenol represents a rate-limiting step in sterol biosynthesis, providing a regulatory checkpoint for metabolic flux control [4].

Highly Conserved Residues in Methyltransferase Function

The functional integrity of sterol methyltransferases depends critically on a set of highly conserved amino acid residues that have been preserved across diverse taxonomic groups [7]. Site-directed mutagenesis studies have identified several key residues that are essential for catalytic activity and substrate binding [7].

His-90 serves as a crucial proton acceptor during the methylation reaction, functioning in the coupled methylation-deprotonation mechanism [7]. Mutagenesis of this residue to leucine results in complete loss of enzymatic activity, despite retention of substrate and cofactor binding capabilities [7]. This observation suggests that His-90 plays a direct role in the catalytic mechanism rather than merely contributing to substrate binding [7].

The acidic residues Asp-125, Asp-152, Glu-195, and Asp-276 collectively form the active site architecture required for initial substrate binding and catalytic activity [7]. These residues are positioned to interact with both the sterol substrate and S-adenosyl-L-methionine, facilitating proper orientation for methyl transfer [7]. Mutation of any of these residues to leucine results in complete loss of catalytic activity, emphasizing their essential roles in enzyme function [7].

The S-adenosyl-L-methionine binding pocket is formed by conserved residues including Phe-18 and Trp-41 [8]. These aromatic residues provide hydrophobic interactions with the adenine moiety of S-adenosyl-L-methionine, stabilizing cofactor binding [8]. While mutations at these positions reduce enzymatic activity, they do not completely abolish function, suggesting some flexibility in cofactor recognition [8].

Glu-68 has been identified as a site for affinity labeling with mechanism-based inhibitors, indicating its proximity to the active site and involvement in substrate channeling [9]. This residue appears to participate in the binding of sterol substrates during the catalytic cycle, facilitating proper substrate orientation within the active site [9].

S-Adenosyl-L-Methionine-Dependent Carbon-Methylation Reactions

The utilization of S-adenosyl-L-methionine as a methyl donor in 24-methylenelophenol metabolism represents a fundamental biochemical process that underlies the structural diversity of plant sterols [10]. S-adenosyl-L-methionine serves as the universal methyl donor in biological systems, participating in numerous methylation reactions that regulate gene expression, protein function, and metabolite synthesis [10].

The methylation of 24-methylenelophenol occurs through an SN2-type mechanism, where the methyl group of S-adenosyl-L-methionine undergoes nucleophilic attack by the π-electrons of the substrate's double bond . This reaction is thermodynamically favorable due to the high energy of the sulfonium ion in S-adenosyl-L-methionine, which provides the driving force for methyl transfer [10].

The enzyme-catalyzed reaction follows a ternary complex mechanism, with both substrates binding to the enzyme before methyl transfer occurs [4]. Initial velocity studies and product inhibition patterns support a rapid equilibrium ordered mechanism, where S-adenosyl-L-methionine typically binds first, followed by the sterol substrate [4]. The binding of S-adenosyl-L-methionine induces conformational changes in the enzyme that create a high-affinity binding site for the sterol substrate [4].

The reaction mechanism is stereospecific, with the enzyme controlling the stereochemical outcome of the methylation reaction [4]. The 25S configuration of the product is determined by the spatial arrangement of substrates within the active site, which constrains the geometry of the carbocation intermediate [4]. This stereochemical control is essential for the biological function of the resulting sterols, as the 25S configuration is required for proper membrane integration and biological activity [4].

Structure-Function Relationships in 24-Methylenelophenol Processing Enzymes

The structural organization of sterol methyltransferases reveals a sophisticated architecture that enables the precise catalysis of 24-methylenelophenol methylation reactions. These enzymes belong to the class I methyltransferase superfamily, characterized by a conserved S-adenosyl-L-methionine binding domain and a variable substrate recognition domain [11].

The overall fold of sterol methyltransferases consists of a central β-sheet flanked by α-helices, creating a deep cleft that accommodates both S-adenosyl-L-methionine and the sterol substrate [7]. The S-adenosyl-L-methionine binding domain contains several highly conserved sequence motifs, including the characteristic FxGxG motif that positions the cofactor for optimal methyl transfer [8].

The sterol binding domain exhibits greater structural variability, reflecting the diverse substrate specificities observed among different sterol methyltransferases [12]. This domain contains multiple hydrophobic regions that interact with the sterol backbone, providing the binding energy necessary for substrate recognition and orientation [12]. The precise positioning of the sterol substrate within this binding site is crucial for determining the regioselectivity and stereochemistry of the methylation reaction [12].

The active site architecture creates a hydrophobic environment that stabilizes the carbocation intermediate formed during methyl transfer [13]. The enzyme uses a combination of electrostatic and hydrophobic interactions to lower the activation energy of the reaction, facilitating the formation and stabilization of the high-energy intermediate [13]. This catalytic strategy is essential for the efficient methylation of 24-methylenelophenol under physiological conditions [13].

The conformational flexibility of the enzyme plays a critical role in catalytic function, allowing for the accommodation of different sterol substrates and the facilitation of product release [12]. Dynamic studies have revealed that the enzyme undergoes significant conformational changes during the catalytic cycle, with the substrate binding domains moving to optimize substrate positioning and product release [12].

Inhibition Studies and Reaction Kinetics

The inhibition of sterol methyltransferases involved in 24-methylenelophenol metabolism has been extensively studied using both competitive and mechanism-based inhibitors [14]. These studies have provided valuable insights into the catalytic mechanism and have identified potential targets for agricultural and pharmaceutical applications [14].

Competitive inhibition occurs when inhibitor molecules compete with natural substrates for binding to the enzyme active site [14]. Sitosterol, a major plant sterol, acts as a competitive inhibitor of SMT2 with a Ki value of approximately 150 μM for the methylation of 24-methylenelophenol . This inhibition pattern suggests that sitosterol binds to the same site as 24-methylenelophenol but cannot undergo methylation, effectively blocking enzyme activity .

Transition state analogs represent particularly potent inhibitors of sterol methyltransferases [15]. 24(R,S),25-Epiminolanosterol, which mimics the carbocation intermediate formed during methyl transfer, exhibits extremely tight binding with Ki values in the nanomolar range [15]. This compound binds to the enzyme with a Ki of 11 nM, demonstrating the high affinity of the enzyme for the transition state structure [15]. Similarly, 25-azalanosterol shows potent inhibition with a Ki of 54 nM, further supporting the carbocation mechanism [15].

Mechanism-based inhibitors, also known as suicide substrates, bind to the enzyme and undergo partial reaction before forming a covalent bond with the enzyme, resulting in irreversible inactivation [15]. 26,27-Dehydrozymosterol represents this class of inhibitors, with a Ki of 9 μM and a rate of inactivation (kinact) of 0.03 min⁻¹ [15]. The relatively slow inactivation rate indicates that the enzyme can process several molecules of the inhibitor before becoming inactivated [15].

Product inhibition studies have revealed the kinetic mechanism of the enzyme reaction [4]. S-adenosyl-L-homocysteine, the product of S-adenosyl-L-methionine methylation, acts as a noncompetitive inhibitor with respect to 24-methylenelophenol, suggesting that it binds to the enzyme-substrate complex [4]. This inhibition pattern is consistent with a ternary complex mechanism where both substrates must bind before product formation [4].

The pH dependence of catalytic activity reveals optimal enzyme function between pH 6 and 9, with a broad optimum that reflects the multiple ionizable groups involved in catalysis [7]. The pH profile suggests the involvement of both acidic and basic residues in the catalytic mechanism, consistent with the identified roles of His-90 as a proton acceptor and various acidic residues in substrate binding [7].

Molecular Regulation of Enzymatic Activity

The regulation of sterol methyltransferase activity occurs through multiple molecular mechanisms that ensure appropriate sterol composition and metabolic flux control [16]. These regulatory processes operate at transcriptional, post-translational, and allosteric levels to maintain cellular homeostasis [16].

Transcriptional regulation of SMT2 and SMT3 gene expression involves feedback mechanisms mediated by sterol end products [1]. When sterol levels are elevated, the expression of methyltransferase genes is downregulated, reducing the capacity for further sterol synthesis [1]. This feedback loop involves the accumulation of specific sterols that interact with transcriptional regulatory proteins, modulating gene expression in response to cellular sterol status [1].

Post-translational regulation occurs through covalent modification of the enzyme proteins [17]. Phosphorylation represents a key regulatory mechanism, with specific serine and threonine residues serving as targets for protein kinases [17]. The phosphorylation state of the enzyme affects its catalytic activity, subcellular localization, and protein-protein interactions [17]. Dephosphorylation by protein phosphatases reverses these effects, providing a rapid means of activity regulation [17].

Allosteric regulation involves the binding of regulatory molecules to sites distinct from the active site, inducing conformational changes that alter catalytic activity [16]. The binding of downstream sterol products to allosteric sites can inhibit enzyme activity, providing a direct feedback mechanism for metabolic control [16]. This type of regulation allows for rapid responses to changes in cellular sterol concentrations without requiring changes in gene expression or protein synthesis [16].

The subcellular localization of sterol methyltransferases also plays a crucial role in regulatory control [18]. These enzymes are associated with the endoplasmic reticulum, where sterol biosynthesis occurs [18]. During cell division, the enzymes are mobilized to the cell plate, ensuring continued sterol synthesis at sites of membrane biogenesis [18]. This spatial regulation coordinates sterol biosynthesis with cellular growth and division cycles [18].

Protein-protein interactions provide another layer of regulatory control [1]. The formation of multi-enzyme complexes can enhance catalytic efficiency and coordinate the activities of sequential enzymes in the pathway [1]. These interactions can be modulated by cellular conditions, allowing for dynamic regulation of pathway flux [1].